Cas no 2228086-15-3 (methyl 2-amino-2-1-(pyridin-4-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(pyridin-4-yl)cyclopropylacetate
• CAS No: 2228086-15-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6326845
• PubChem ID: 165618545
• Update Time: 2025-05-21

methyl 2-amino-2-1-(pyridin-4-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(pyridin-4-yl)cyclopropylacetate
• 2228086-15-3
• methyl 2-amino-2-[1-(pyridin-4-yl)cyclopropyl]acetate
• EN300-1834912

• Inchi： 1S/C11H14N2O2/c1-15-10(14)9(12)11(4-5-11)8-2-6-13-7-3-8/h2-3,6-7,9H,4-5,12H2,1H3
• InChI Key： SHFDPQOGVIIVGU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=CN=CC=2)CC1)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 2-amino-2-1-(pyridin-4-yl)cyclopropylacetate

Methyl 2-amino-2-1-(pyridin-4-yl)cyclopropylacetate (CAS No. 2228086-15-3): A Comprehensive Overview of Its Properties and Applications

The compound methyl 2-amino-2-1-(pyridin-4-yl)cyclopropylacetate (CAS No. 2228086-15-3) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyclopropyl and pyridin-4-yl moieties, exhibits intriguing reactivity and biological activity, making it a subject of interest for synthetic chemists and researchers alike.

One of the most frequently searched questions regarding this compound revolves around its synthetic routes and reaction mechanisms. The presence of both an amino group and an ester functionality in the molecule allows for diverse chemical transformations, enabling the creation of novel derivatives with tailored properties. Researchers often explore its potential as a building block for more complex structures, particularly in the development of small molecule therapeutics and crop protection agents.

In the context of current research trends, methyl 2-amino-2-1-(pyridin-4-yl)cyclopropylacetate has been investigated for its role in medicinal chemistry. The pyridine ring is a common pharmacophore found in many FDA-approved drugs, and its incorporation into this molecule suggests potential bioactivity. Recent studies have focused on its utility in designing kinase inhibitors and GPCR modulators, addressing the growing demand for targeted therapies in areas such as oncology and neurology.

From a structural perspective, the cyclopropyl group in this compound introduces significant steric constraints and electronic effects, which can influence both its chemical behavior and biological interactions. This feature has made it a valuable tool in conformational analysis studies and drug design strategies aiming to optimize molecular shape for specific biological targets. The ester moiety additionally provides a handle for further derivatization, allowing for the creation of prodrugs or the introduction of other functional groups.

In the agrochemical sector, compounds containing both pyridine and cyclopropane structures have shown promise as plant growth regulators and pest control agents. While specific applications of methyl 2-amino-2-1-(pyridin-4-yl)cyclopropylacetate in this field are still under investigation, its structural similarity to known bioactive molecules suggests potential utility in developing next-generation crop protection solutions that align with the increasing demand for sustainable agriculture practices.

The physicochemical properties of this compound, including its solubility, stability, and reactivity, are frequently queried in scientific databases. These characteristics are crucial for determining its handling requirements and potential applications. The compound typically appears as a crystalline solid under standard conditions, with moderate solubility in common organic solvents, which facilitates its use in various chemical synthesis protocols.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient exploration of compounds like methyl 2-amino-2-1-(pyridin-4-yl)cyclopropylacetate. Researchers can now predict its intermolecular interactions and binding affinities with greater accuracy, accelerating the discovery of potential applications. This aligns with the broader trend of AI-assisted drug discovery and materials design that has dominated scientific discourse in recent years.

Quality control and analytical characterization of this compound typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the purity and identity of the material, which is particularly important when used as an intermediate in pharmaceutical synthesis. The growing emphasis on quality by design (QbD) principles in chemical manufacturing has further highlighted the importance of rigorous analytical protocols for specialized compounds like this one.

As research into heterocyclic compounds continues to expand, methyl 2-amino-2-1-(pyridin-4-yl)cyclopropylacetate represents an interesting case study in how subtle structural modifications can lead to significant changes in chemical and biological properties. Its unique combination of a strained ring system and aromatic nitrogen functionality offers multiple points for interaction with biological targets, making it a versatile scaffold for further development.

The commercial availability and synthetic accessibility of this compound have also contributed to its popularity in research settings. Suppliers often highlight its potential as a key intermediate for various synthetic pathways, catering to the needs of both academic and industrial researchers working on structure-activity relationship studies and lead optimization programs.

Looking forward, the scientific community anticipates continued interest in methyl 2-amino-2-1-(pyridin-4-yl)cyclopropylacetate as new applications emerge in fields ranging from materials science to chemical biology. Its structural features align well with current trends in fragment-based drug discovery and privileged structure utilization, ensuring its relevance in cutting-edge research initiatives for years to come.